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Compound of Interest

Compound Name: Octanoic-d15 acid

Cat. No.: B124892

For researchers, scientists, and professionals in drug development, the safe handling of
specialized chemical compounds is paramount. This guide provides essential, immediate
safety and logistical information for the proper use of Octanoic-d15 acid, ensuring both
personal safety and the integrity of your research.

Understanding the Hazards

Octanoic-d15 acid is classified as a substance that can cause severe skin burns and serious
eye damage.[1] It is also considered harmful to aquatic life with long-lasting effects.[1] The
material is corrosive to metals and tissue.[2] While the chemical, physical, and toxicological
properties of the deuterated form have not been as thoroughly investigated as its non-
deuterated counterpart, it is crucial to handle it with the utmost care, assuming similar or
identical hazards.[3]

Personal Protective Equipment (PPE): Your First
Line of Defense

The appropriate selection and use of Personal Protective Equipment (PPE) are non-negotiable
when handling Octanoic-d15 acid. All PPE should be inspected prior to use.[3]
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PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
(EV) or NIOSH (US) approved
standards.[3] For higher risk
activities, use chemical safety
goggles and/or a full-face
shield.[4]

To protect against splashes
and vapors that can cause

serious eye damage.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or butyl rubber).[4]
A lab coat is the minimum
requirement; an impervious
apron should be worn for

larger quantities.

To prevent skin contact which
can cause severe burns.[2]
Gloves should be disposed of
after use in accordance with

good laboratory practices.[3]

Respiratory Protection

Required when vapors or
aerosols are generated. Use a
P95 (US) or P1 (EU) particle
respirator for nuisance
exposures. For higher-level
protection, use OV/AG/P99
(US) or ABEK-P2 (EU)

respirator cartridges.[3]

Inhalation may cause
respiratory irritation.[3] A
proper fit for respirators is
essential for their

effectiveness.[4]

Operational Plan: A Step-by-Step Protocol for Safe

Handling

Adherence to a strict operational protocol minimizes the risk of exposure and accidents.

Step 1: Pre-Handling Preparations

o Consult the Safety Data Sheet (SDS): Always review the most current SDS for Octanoic-

d15 acid before use.[3]

e Ensure Emergency Equipment is Accessible: Verify the location and functionality of the

nearest eyewash station, safety shower, and fire extinguisher.
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» Prepare a Designated Workspace: All handling of Octanoic-d15 acid should be conducted
in a well-ventilated area, preferably within a chemical fume hood.[3][5]

o Assemble Spill Control Materials: Have neutralizing and absorbent materials ready to
manage any potential spills.

e Don Appropriate PPE: Put on all required PPE as detailed in the table above before handling
the chemical.[5]

Step 2: Handling the Substance

Avoid Direct Contact: Do not allow the chemical to come into contact with skin or eyes.[3]

e Prevent Inhalation: Avoid breathing vapors, mist, or gas.[3][5]

o Control Aerosol and Dust Formation: Handle the substance in a manner that avoids the
formation of dust and aerosols.[3]

o Use Secondary Containment: When transporting breakable containers of the acid, always
use non-breakable secondary containers.

o Proper Technique for Dilution: If diluting, always add the acid to water, never the other way
around, to prevent violent spattering.

Step 3: Post-Handling Procedures

Decontaminate and Clean: Clean the work area thoroughly after use.

e Properly Remove PPE: Use the proper glove removal technique (without touching the
glove's outer surface) to avoid skin contact.[3] Dispose of contaminated gloves and other
disposable PPE as hazardous waste.[3]

» Personal Hygiene: Wash hands and face thoroughly with soap and plenty of water after
handling and before breaks.[3]

e Secure Storage: Store in a cool, dry, and well-ventilated place.[3] Keep the container tightly
closed and consider storing under an inert gas as the material can be hygroscopic.[3]
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Disposal Plan: Environmental Responsibility

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

+ Waste Collection: Collect the substance and any contaminated materials (e.g., absorbent
pads, gloves, paper towels) in suitable, closed, and clearly labeled containers for disposal.[3]

o Professional Disposal: Dispose of the contents and container at an approved waste disposal
plant. Do not allow the product to enter drains or waterways.[3][5]

¢ Regulatory Compliance: Adhere to all local, state, and federal regulations regarding
hazardous waste disposal.

Quantitative Data and Physical Properties

The following table summarizes key quantitative data for Octanoic-d15 acid.

Property Value

CAS Number 69974-55-6[3][6]

Molecular Formula CD3(CD2)6CO2H(6]

Molecular Weight 159.30 g/mol [3][6]

Melting Point 16 °C (lit.)[6]

Boiling Point 237 °C (lit.)[6]

Density 1.005 g/mL at 25 °C[6]

Flash Point 113 °C (235.4 °F) - closed cupl6]

8A - Combustible corrosive hazardous
Storage Class Code ]
materials[6]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Octanoic-d15
acid, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Octanoic-d15 Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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